13-(difluoromethyl)-4-[5-[(2,4-difluorophenoxy)methyl]furan-2-yl]-11-methyl-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaene

• Molecular Formula: C23H13F4N5O2S
• Molecular Weight: 499.4 g/mol
• IUPAC Name: 13-(difluoromethyl)-4-[5-[(2,4-difluorophenoxy)methyl]furan-2-yl]-11-methyl-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaene
• InChI: InChI=1S/C23H13F4N5O2S/c1-10-6-14(20(26)27)29-23-17(10)18-19(35-23)22-30-21(31-32(22)9-28-18)16-5-3-12(34-16)8-33-15-4-2-11(24)7-13(15)25/h2-7,9,20H,8H2,1H3
• InChI Key: LNXSAOVNQQNAHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C3=C(S2)C4=NC(=NN4C=N3)C5=CC=C(O5)COC6=C(C=C(C=C6)F)F)C(F)F

Description

• This compound is a complex heterocyclic molecule with a unique structure. Let’s break it down:
  • The core structure consists of a tetracyclic system containing three nitrogen atoms (pentazatetracyclohexadecaene) and one sulfur atom (thia).
  • The compound also contains furan and phenyl moieties.
  • The difluoromethyl group (CF₂H) is attached at position 13.
• Overall, it’s a fascinating fusion of aromatic and heterocyclic components.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• Unfortunately, I don’t have specific information on the mechanism of action for this compound. It would require dedicated research and experimental studies.
• Researchers would need to identify molecular targets, pathways, and potential interactions.

Comparison with Similar Compounds

Similar Compounds: